Lanthanum--nickel (1/4)

Specification

• CAS No.: 65380-45-2
• Molecular Formula: LaNi4
• Molecular Weight: 373.679 g/mol
• IUPAC Name: lanthanum;nickel
• Standard InChI: InChI=1S/La.4Ni
• Standard InChI Key: CYHIEWQCXZYEKK-UHFFFAOYSA-N
• Canonical SMILES: [Ni].[Ni].[Ni].[Ni].[La]

Introduction

Composition and Structural Characteristics of Lanthanum-Nickel (1/4)

Stoichiometry and Molecular Configuration

The LaNi₄ phase belongs to the broader family of lanthanum-nickel intermetallics, which exhibit variable stoichiometries such as LaNi₃ (1:3), LaNi₅ (1:5), and La₂NiO₄ (2:1). The 1:4 ratio implies a nickel-rich structure, where nickel atoms occupy a majority of the lattice sites. This configuration enhances metallic bonding and influences the compound’s electronic properties, such as electrical conductivity and magnetic behavior.

Table 1: Comparative Stoichiometry of Lanthanum-Nickel Compounds

Compound	La:Ni Ratio	Molecular Formula	Crystal System	Key Properties
LaNi₃	1:3	LaNi₃	Hexagonal	Hydrogen absorption capacity
LaNi₅	1:5	LaNi₅	Hexagonal	High catalytic activity
La₂NiO₄	2:1	La₂NiO₄+δ	Tetragonal	Ionic conductivity
LaNi₄	1:4	LaNi₄	Hypothetical	Theoretical metallic behavior

The hypothetical LaNi₄ structure may derive from the LaNi₅ system, where partial substitution of lanthanum atoms could stabilize a 1:4 ratio. Computational studies suggest that such a configuration would favor a cubic or tetragonal lattice, though experimental validation remains scarce.

Spectroscopic and Crystallographic Data

While no direct XRD data for LaNi₄ exists, analogous compounds like Cu₄LaNi (CAS 51912-52-8) offer clues. Cu₄LaNi adopts a cubic structure with a lattice parameter of $a = 7.21 \, \text{Å}$. By analogy, LaNi₄ might exhibit a similar lattice but with reduced unit cell dimensions due to the absence of copper. Raman and IR spectroscopy of La₂NiO₄+δ reveal oxygen vacancy vibrations at $450–600 \, \text{cm}^{-1}$, suggesting that any oxide forms of LaNi₄ would display comparable features.

Synthesis and Processing of LaNi₄-Based Materials

Co-Precipitation Methods

The synthesis of lanthanum-nickel oxides often employs co-precipitation, as demonstrated for La₂NiO₄+δ nanoparticles. Key parameters include:

• OH⁻/NO₃⁻ molar ratio: Optimal at 1.25 to minimize secondary phases like La₂O₃.

• Calcination temperature: ≥1000°C to achieve phase purity.
  For LaNi₄, a similar approach using La(NO₃)₃ and Ni(NO₃)₂ precursors could be adapted, with careful control of pH and annealing conditions to prevent oxidation.

Solid-State Reaction

Solid-state synthesis at high temperatures (1100–1300°C) under inert atmospheres is common for intermetallics. For example, LaNi₃ forms via direct reaction of lanthanum and nickel metals at 1200°C. Extending this to LaNi₄ would require precise stoichiometric mixing and quenching to stabilize the metastable phase.

Functional Properties and Applications

Electrochemical Applications

La₂NiO₄+δ serves as a cathode material in solid oxide fuel cells (SOFCs), achieving an area-specific resistance of $0.25 \, \Omega \cdot \text{cm}^2$ at 800°C. LaNi₄ could function as an anode if stabilized in an oxide form, leveraging nickel’s catalytic activity for hydrocarbon oxidation.

Challenges and Future Directions

Phase Stability and Oxidation Resistance

Nickel-rich intermetallics are prone to oxidation, especially at elevated temperatures. Protective coatings using gadolinia-doped ceria (GDC) have proven effective for La₂NiO₄+δ and could be applied to LaNi₄.

Scalability and Cost

The high nickel content (80 at% in LaNi₄) raises material costs. Substituting nickel with iron or manganese without compromising performance remains a critical research goal.